Cas no 29052-09-3 (Butanoic acid,3-cyanophenyl ester)

Butanoic acid,3-cyanophenyl ester structure
29052-09-3 structure
Product Name:Butanoic acid,3-cyanophenyl ester
CAS No:29052-09-3
MF:C11H11NO2
MW:189.210542917252
CID:239387
PubChem ID:551253
Update Time:2025-04-19

Butanoic acid,3-cyanophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,3-cyanophenyl ester
    • (3-cyanophenyl) butanoate
    • Benzonitrile, m-hydroxy-, butyrate (ester) (8CI)
    • Butanoicacid, 3-cyanophenyl ester (9CI)
    • Butyric acid, ester with m-hydroxybenzonitrile(8CI)
    • 3-Cyanophenyl butyrate
    • RIBBUKPANOBMDY-UHFFFAOYSA-N
    • Butyric acid, ester with m-hydroxybenzonitrile
    • DTXSID30338803
    • 3-Cyanophenyl butyrate #
    • 29052-09-3
    • Inchi: 1S/C11H11NO2/c1-2-4-11(13)14-10-6-3-5-9(7-10)8-12/h3,5-7H,2,4H2,1H3
    • InChI Key: RIBBUKPANOBMDY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C#N)C=1)C(CCC)=O

Computed Properties

  • Exact Mass: 189.078978594g/mol
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.1Ų
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